![molecular formula C12H14N2O4 B2997441 methyl 2-[(Z)-2-(4-methoxyphenyl)hydrazono]-3-oxobutanoate CAS No. 77083-76-2](/img/structure/B2997441.png)
methyl 2-[(Z)-2-(4-methoxyphenyl)hydrazono]-3-oxobutanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-[(Z)-2-(4-methoxyphenyl)hydrazono]-3-oxobutanoate, also known as MMHB, is a chemical compound with potential applications in various fields of research and industry. It has a CAS Number of 77083-76-2, a molecular weight of 250.25, and its IUPAC name is methyl (2Z)-2- [ (4-methoxyphenyl)hydrazono]-3-oxobutanoate .
Molecular Structure Analysis
The molecular formula of this compound is C12H14N2O4 . The InChI code is 1S/C12H14N2O4/c1-8(15)11(12(16)18-3)14-13-9-4-6-10(17-2)7-5-9/h4-7,13H,1-3H3/b14-11- .Scientific Research Applications
Intramolecular Hydrogen Bonding
The compound, along with similar β-ketoarylhydrazones, exhibits intramolecular hydrogen bonds assisted by resonance. These hydrogen bonds are influenced by the substituents at the heterodienic fragment and are strengthened by electron-withdrawing substituents. The strength of these hydrogen bonds in β-ketoarylhydrazones, including methyl 2-[(Z)-2-(4-methoxyphenyl)hydrazono]-3-oxobutanoate, is crucial for understanding their structural and electronic properties, which can have implications in various chemical reactions and material science applications (Bertolasi et al., 1999).
Synthesis of Fungicidal Analogs
Methyl 2-[(Z)-2-(4-methoxyphenyl)hydrazono]-3-oxobutanoate is involved in the synthesis of esters and N-methylamides of 2-hydroxyimino- and 2-alkoxyimino-3-(acylhydrazono)butanoic acids. These compounds are analogs of strobilurins, which are fungicidal antibiotics. This highlights its potential use in the development of new agricultural chemicals and fungicides (Zakharychev et al., 1999).
Isomer Formation and Spectroscopic Characterization
Research on the reaction of arene diazonium salts with methyl 3-aminocrotonate or 3-aminocrotononitrile, leading to the formation of methyl 2-arylhydrazono-3-oxobutanoates, provides insights into the spectroscopic characterization and isomer formation of these compounds. Understanding the formation of E and Z isomers of arylhydrazones from such reactions can be important for designing specific reactions in synthetic chemistry (Jollimore et al., 1996).
Role in Apoptosis and Cellular Mediation
Compounds structurally related to methyl 2-[(Z)-2-(4-methoxyphenyl)hydrazono]-3-oxobutanoate, such as 4-methylthio-2-oxobutanoic acid, have been studied for their role as cellular mediators of apoptosis in certain cell lines. Understanding the biochemical pathways involving such compounds can contribute to medical research, particularly in understanding mechanisms of cell death and potential therapeutic applications (Quash et al., 1995).
Biosynthesis of Ethylene
Research into the biosynthesis of ethylene from methionine has identified 4-methylthio-2-oxobutanoate as a putative intermediate. This underscores the role of compounds related to methyl 2-[(Z)-2-(4-methoxyphenyl)hydrazono]-3-oxobutanoate in biological pathways, offering insights into plant biology and ethylene production, which is significant in plant growth and fruit ripening processes (Billington et al., 1979).
Safety and Hazards
properties
IUPAC Name |
methyl (E)-3-hydroxy-2-[(4-methoxyphenyl)diazenyl]but-2-enoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O4/c1-8(15)11(12(16)18-3)14-13-9-4-6-10(17-2)7-5-9/h4-7,15H,1-3H3/b11-8+,14-13? |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRRJMYGZVFDNPV-AQPHZECDSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C(C(=O)OC)N=NC1=CC=C(C=C1)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C(/C(=O)OC)\N=NC1=CC=C(C=C1)OC)/O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 2-[(Z)-2-(4-methoxyphenyl)hydrazono]-3-oxobutanoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.